Cas no 128-70-1 (Pyranthrene-8,16-dione)

• Product Name: Pyranthrene-8,16-dione
• CAS No: 128-70-1
• MF: C₃₀H₁₄O₂
• MW: 406.43096780777
• CID: 36217
• PubChem ID: 31414
• Update Time: 2025-04-18

Pyranthrene-8,16-dione Chemical and Physical Properties

Names and Identifiers

• Pyranthrene-8,16-dione
• 8,16-Pyranthrenedione
• Vat Orange 9
• Caledon Gold Orange G
• Indanthrengoldorange G
• Ponsol Golden Orange G
• Pyranthren-8,16-dion
• PYRANTHRON
• Pyranthrone
• Solanthrene Orange F-J
• Solanthrene Orange J
• Tinon Golden Orange G
• C.I. 59700
• C.I. Pigment Orange 40
• C.I. Pigment Orange 41
• Acclaime
• Gold Orange G
• pyranthrenedione
• C.I. Vat Orange 9
• VAT ORANGE 9
• Tyrian Golden Orange I-G
• Indanthren Gold Orange G
• Indanthrene Gold Orange G
• Nihonthrene Golden Orange G
• Endurol Golden Orange G
• EINECS 204-906-9
• Caledon Printing Orange G
• Ahcovat Golden Orange G
• Caledon Gold Orange GN
• Indanthren Golden Orange G
• Carbanthrene Printing Golden Orange G
• Mikethrene Gold Orange G
• Carbanthrene Golden Orange GD
• Caledon Paper Gold Orange G
• Calcoloid Golden Orange GFD
• NS00020976
• Tinon Golden Orange GN
• Benzadone Gold Orange G
• Sandothrene Golden Orange NG
• MFCD00049379
• SCHEMBL56846
• Indanthrene Golden Orange G
• UNII-4R73B8X40P
• Palanthrene Gold Orange G
• AKOS004901493
• Cibanone Golden Orange G
• Cibanone Golden Orange FG
• Indanthren Golden Orange GLP
• Nyanthrene Golden Orange G
• Mikethren Gold Orange G
• Calcoloid Golden Orange GD
• Indanthrene Golden Orange GA
• NSC-5267
• Fenanthren Golden Orange G
• NSC667752
• 128-70-1
• Carbanthrene Golden Orange GP
• FT-0631752
• Amanthrene Golden Orange G
• NSC-667752
• DTXSID6059578
• NSC 5267
• NSC5267
• Paradone Golden Orange G
• Ponsol Golden Orange GD
• Carbanthrene Golden Orange G
• 4R73B8X40P
• Romantrene Golden Orange FG
• Monolite Fast Gold Orange GV
• CS-0064188
• DTXCID6033902
• DB-041906
• LLBIOIRWAYBCKK-UHFFFAOYSA-N
• HY-116157
• 204-906-9

• MDL： P166854
• Inchi： 1S/C30H14O2/c31-29-19-7-3-1-5-17(19)23-13-15-9-12-22-28-24(18-6-2-4-8-20(18)30(22)32)14-16-10-11-21(29)27(23)25(16)26(15)28/h1-14H
• InChI Key： LLBIOIRWAYBCKK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=C3C=CC4C(C5C=CC=CC=5C5=CC6=CC=C1C=2C6=C3C5=4)=O

Computed Properties

• Exact Mass: 406.09900
• Monoisotopic Mass: 406.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Yellowish brown powder.
• Density: 1.489
• Melting Point: Not available
• Boiling Point: 703.7±30.0 °C at 760 mmHg
• Flash Point: 250.0±21.6 °C
• Refractive Index: 1.909
• PSA: 34.14000
• LogP: 7.00680
• Solubility: It is insoluble in water, slightly soluble in ethanol, and soluble in tetralin \ xylene. It is dark blue in concentrated sulfuric acid and produces yellow light brown precipitate after dilution. It is blue light red in alkaline sodium silicate reducing solution and orange in acidic solution
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Pyranthrene-8,16-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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